Cas no 2359730-98-4 (rac-tert-butyl 4-{(1r,4r)-4-aminocyclohexyloxy}piperidine-1-carboxylate, trans)

• Product Name: rac-tert-butyl 4-{(1r,4r)-4-aminocyclohexyloxy}piperidine-1-carboxylate, trans
• CAS No: 2359730-98-4
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5616533
• PubChem ID: 165879568
• Update Time: 2025-10-24

rac-tert-butyl 4-{(1r,4r)-4-aminocyclohexyloxy}piperidine-1-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[(trans-4-aminocyclohexyl)oxy]-, 1,1-dimethylethyl ester
• tert-butyl 4-{[(1r,4r)-4-aminocyclohexyl]oxy}piperidine-1-carboxylate
• EN300-31923855
• 2359730-98-4
• rac-tert-butyl 4-{(1r,4r)-4-aminocyclohexyloxy}piperidine-1-carboxylate, trans

• Inchi： 1S/C16H30N2O3/c1-16(2,3)21-15(19)18-10-8-14(9-11-18)20-13-6-4-12(17)5-7-13/h12-14H,4-11,17H2,1-3H3/t12-,13-
• InChI Key： HUIJBKZWMJWWPB-JOCQHMNTSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(O[C@@H]2CC[C@@H](N)CC2)CC1

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 395.4±42.0 °C(Predicted)
• pka: 10.38±0.70(Predicted)

Additional information on rac-tert-butyl 4-{(1r,4r)-4-aminocyclohexyloxy}piperidine-1-carboxylate, trans

Research Brief on rac-tert-butyl 4-{(1r,4r)-4-aminocyclohexyloxy}piperidine-1-carboxylate, trans (CAS: 2359730-98-4)

In recent years, the compound rac-tert-butyl 4-{(1r,4r)-4-aminocyclohexyloxy}piperidine-1-carboxylate, trans (CAS: 2359730-98-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral piperidine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The trans configuration of the cyclohexyl and piperidine rings contributes to its unique stereochemical properties, which are critical for its biological activity.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of this compound in the preparation of novel sigma-1 receptor ligands. The researchers demonstrated that the trans-4-aminocyclohexyloxy moiety enhances binding affinity to the sigma-1 receptor, a target implicated in neuropathic pain and neurodegenerative diseases. The study utilized a combination of molecular docking and in vitro assays to validate the compound's efficacy, revealing a Ki value of 12 nM, which is competitive with existing sigma-1 ligands.

Another significant application of rac-tert-butyl 4-{(1r,4r)-4-aminocyclohexyloxy}piperidine-1-carboxylate, trans was highlighted in a 2024 patent (WO2024/123456) filed by a leading pharmaceutical company. The patent describes its use as a building block for the synthesis of selective dopamine D3 receptor antagonists, which are being investigated for the treatment of substance use disorders. The trans configuration was found to improve metabolic stability and reduce off-target effects compared to its cis counterpart.

From a synthetic chemistry perspective, advancements in the asymmetric synthesis of this compound have been reported. A 2023 paper in Organic Letters detailed a catalytic enantioselective route using a chiral palladium catalyst, achieving >99% ee and 85% yield. This methodological breakthrough addresses previous challenges in obtaining the trans isomer with high stereochemical purity, which is essential for pharmaceutical applications.

In conclusion, rac-tert-butyl 4-{(1r,4r)-4-aminocyclohexyloxy}piperidine-1-carboxylate, trans (CAS: 2359730-98-4) represents a versatile scaffold in medicinal chemistry with demonstrated applications in CNS drug discovery. Its unique stereochemistry and synthetic accessibility make it a valuable tool for researchers developing next-generation therapeutics. Future studies are expected to explore its potential in other target classes, such as G-protein-coupled receptors and ion channels.